(R)-1-(4-Bromothiophen-2-yl)ethanol

• IUPAC Name: (1R)-1-(4-bromothiophen-2-yl)ethanol
• InChI: InChI=1S/C6H7BrOS/c1-4(8)6-2-5(7)3-9-6/h2-4,8H,1H3/t4-/m1/s1
• InChI Key: DPTFBIIZOCHASS-SCSAIBSYSA-N
• Canonical SMILES: CC(C1=CC(=CS1)Br)O
• Isomeric SMILES: C[C@H](C1=CC(=CS1)Br)O
• Molecular Formula: C6H7BrOS
• Molecular Weight: 207.09 g/mol

Description

The compound 2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol and 2-(4-Bromothiophen-2-yl)ethanol are related to the compound you mentioned. They contain a bromothiophenyl group attached to an ethanol or aminoethanol group.

Molecular Structure Analysis

The molecular structure of these compounds likely involves a bromothiophenyl group attached to an ethanol or aminoethanol group. For a more accurate structure, please refer to a chemical database or a professional chemist.

Scientific Research Applications

• Chemoenzymatic Synthesis Applications :

  • (R)-1-(4-Bromothiophen-2-yl)ethanol has been used in the chemoenzymatic synthesis of furan-based alcohols. For instance, studies have shown that Candida antarctica lipase B can be used for enantioselective acylation of certain alcohols, including those with bromophenyl groups similar to (R)-1-(4-Bromothiophen-2-yl)ethanol (Hara et al., 2013).

• Pharmaceutical Intermediate Synthesis :

  • This compound is important in the synthesis of pharmaceutical intermediates. For example, the asymmetric reduction of related halogenated compounds has been studied for producing key pharmaceutical intermediates, including enantiomerically pure alcohols (Ni et al., 2012).

• Biocatalysis and Green Chemistry :

  • Recombinant whole-cell-mediated reduction processes have been developed for the efficient biocatalytic preparation of optically pure compounds, including alcohols similar to (R)-1-(4-Bromothiophen-2-yl)ethanol. Such processes highlight the application of biocatalysis in producing enantiomerically pure compounds (Chen et al., 2019).

• Photochemical Applications :

  • The compound has been modified for use in studying the photochemical and photophysical properties of certain derivatives. For instance, it was used in the synthesis of phthalocyanine derivatives, which were then analyzed for their photophysical properties (Ramos et al., 2015).

• Ethanol Synthesis from Syngas :

  • Research has also explored the mechanism of ethanol synthesis from syngas, where Rh-based catalysts were used. This research is relevant to the synthesis of ethanol and its derivatives, potentially including (R)-1-(4-Bromothiophen-2-yl)ethanol (Choi & Liu, 2009).

• Asymmetric Synthesis in Drug Development :

  • It has been employed in the asymmetric synthesis of chiral intermediates for drugs, demonstrating its significance in the pharmaceutical industry (Hamada et al., 2001).

Mechanism of Action

The mechanism of action of “®-1-(4-Bromothiophen-2-yl)ethanol” is not clear from the information I found. It would likely depend on the context in which the compound is used.